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Compound of Interest

Compound Name: Gnf-2

Cat. No.: B1684429

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the cellular targets and off-
targets of Gnf-2, a selective, non-ATP competitive inhibitor of the Bcr-Abl tyrosine kinase. This

document summarizes key quantitative data, details relevant experimental methodologies, and
visualizes the associated signaling pathways to support further research and drug development
efforts.

Core Cellular Target: Bcr-Abl

Gnf-2 is a highly selective allosteric inhibitor that targets the Bcr-Abl fusion protein, the
hallmark of Chronic Myeloid Leukemia (CML).[1][2][3][4] Unlike ATP-competitive inhibitors, Gnf-
2 binds to the myristate-binding pocket in the C-terminal lobe of the Abl kinase domain.[1][2]
This binding induces a conformational change that locks the kinase in an inactive state.

Quantitative Data: In Vitro and Cellular Inhibition

The inhibitory activity of Gnf-2 against Bcr-Abl and Bcr-Abl-positive cell lines has been
guantified through various studies. The half-maximal inhibitory concentration (IC50) values are
summarized in the table below.
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Target/Cell Line Assay Type IC50 (nM) Reference
Bcr-Abl (cellular
] Cellular Assay 267 [1][2]
autophosphorylation)
Ba/F3.p210 Cell Proliferation 138 [2]
K562 (Bcr-Abl positive ] )
) Cell Proliferation 273 [1][2]
cell line)
SUP-B15 (Bcr-Abl _ _
N ) Cell Proliferation 268 [1][2]
positive cell line)
Ba/F3.p210E255V _ _
Cell Proliferation 268 [1112]
(mutant Ber-Abl)
Ba/F3.p185Y253H _ _
Cell Proliferation 194 [1]
(mutant Bcr-Abl)
c-AbIG2A (Crkll
Cellular Assay 51 [1]

phosphorylation)

Signaling Pathway

Gnf-2's inhibition of Bcr-Abl leads to the downregulation of downstream signaling pathways
crucial for the proliferation and survival of CML cells. Key downstream effectors that are
inhibited include STAT5 and Crkll.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Gnf-2: A Comprehensive Technical Guide to its Cellular
Targets and Off-Targets]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684429#gnf-2-cellular-targets-and-off-targets]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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